Cas no 1263213-93-9 (3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid)

• Product Name: 3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid
• CAS No: 1263213-93-9
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 4554648
• Update Time: 2025-05-23

3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid
• 3-Iodo-6-isopropyl-1H-indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid, 3-iodo-6-(1-methylethyl)-

• Inchi： 1S/C12H12INO2/c1-6(2)7-3-4-8-9(5-7)14-11(10(8)13)12(15)16/h3-6,14H,1-2H3,(H,15,16)
• InChI Key： OOBZFVQRYKEWDY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(C)C)=C2)C(I)=C1C(O)=O

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 460.4±45.0 °C at 760 mmHg
• Flash Point: 232.3±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid

3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid: A Comprehensive Overview

The compound 3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid (CAS No: 1263213-93-9) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound belongs to the indole family, which is a heterocyclic aromatic structure with a nitrogen atom at position 1 and a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the iodo group at position 3 and the isopropyl group at position 6, along with the carboxylic acid group at position 2, imparts unique chemical properties and reactivity to this molecule.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The iodine substituent at position 3 plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for various chemical reactions. Additionally, the isopropyl group at position 6 contributes to the steric bulk of the molecule, which can influence its interactions with biological targets.

The synthesis of 3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid involves a multi-step process that typically begins with the preparation of an indole core. The introduction of the iodo group and the isopropyl group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as Suzuki coupling and Friedel-Crafts alkylation have been employed in recent research to achieve these transformations efficiently.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The carboxylic acid group at position 2 can be readily modified through esterification or amidation reactions, enabling the creation of bioisosteric analogs with improved pharmacokinetic properties. Recent research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a valuable lead compound for anticancer drug discovery.

In addition to its pharmaceutical applications, 3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid has shown potential in materials science as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The indole core's aromaticity and conjugation properties make it suitable for applications in organic electronics, where precise control over molecular structure is essential for achieving desired electronic properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into the molecular orbitals and charge distribution within the molecule, which are critical for predicting its behavior in chemical reactions and biological systems.

In conclusion, 3-Iodo-6-(1-methylethyl)-1H-indole-2-carboxylic Acid (CAS No: 1263213-93-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.